Cas no 1379439-07-2 ((3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol)
(3S)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol is a chiral pyrrolidine derivative featuring a chloropyrimidine substituent, serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its stereospecific (3S) configuration ensures precise chirality, critical for enantioselective applications. The chloropyrimidine moiety offers reactivity for nucleophilic substitution, enabling further functionalization, while the hydroxyl group enhances solubility and provides a handle for derivatization. This compound is particularly valuable in the development of kinase inhibitors and other biologically active molecules due to its rigid pyrrolidine scaffold and electron-deficient pyrimidine ring. High purity and well-defined stereochemistry make it suitable for rigorous research and industrial-scale processes.
1379439-07-2 structure
Product Name:(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol
CAS No:1379439-07-2
MF:C8H10ClN3O
MW:199.637500286102
CID:2091702
PubChem ID:51895261
Update Time:2025-06-09
(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol
- (3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol
- (S)-1-(2-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol
- 1379439-07-2
- 3-Pyrrolidinol, 1-(2-chloro-4-pyrimidinyl)-, (3S)-
- DB-236201
- G70196
-
- MDL: MFCD18380430
- Inchi: 1S/C8H10ClN3O/c9-8-10-3-1-7(11-8)12-4-2-6(13)5-12/h1,3,6,13H,2,4-5H2/t6-/m0/s1
- InChI Key: DLZHVZSXNBBQKW-LURJTMIESA-N
- SMILES: ClC1=NC=CC(=N1)N1CC[C@@H](C1)O
Computed Properties
- Exact Mass: 199.0512396g/mol
- Monoisotopic Mass: 199.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.2Ų
(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM301143-500mg |
(S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol |
1379439-07-2 | 95% | 500mg |
$315 | 2021-08-18 | |
| Chemenu | CM301143-1g |
(S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol |
1379439-07-2 | 95% | 1g |
$618 | 2023-02-18 | |
| Fluorochem | 090288-500mg |
S)-1-(2-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol |
1379439-07-2 | 95% | 500mg |
£320.00 | 2022-02-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0738-100MG |
(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol |
1379439-07-2 | 95% | 100MG |
¥ 1,148.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0738-250MG |
(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol |
1379439-07-2 | 95% | 250MG |
¥ 1,834.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0738-500MG |
(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol |
1379439-07-2 | 95% | 500MG |
¥ 3,049.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0738-1G |
(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol |
1379439-07-2 | 95% | 1g |
¥ 4,573.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0738-5G |
(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol |
1379439-07-2 | 95% | 5g |
¥ 13,721.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0738-10G |
(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol |
1379439-07-2 | 95% | 10g |
¥ 22,869.00 | 2023-03-30 | |
| Aaron | AR0018DR-100mg |
3-Pyrrolidinol, 1-(2-chloro-4-pyrimidinyl)-, (3S)- |
1379439-07-2 | 95% | 100mg |
$156.00 | 2025-02-11 |
(3S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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